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Compound of Interest
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Cat. No.: B12393108

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the various grades of aluminum
magnesium silicate, their chemical nomenclature, and their critical role as a pharmaceutical
excipient. This document is intended to be a valuable resource for professionals in the fields of
pharmaceutical research, formulation development, and quality control.

Introduction to Aluminum Magnesium Silicate

Aluminum magnesium silicate is a naturally occurring mineral, refined from smectite clays of
the montmorillonite group, that has been purified and processed for use in the pharmaceutical
and cosmetics industries.[1] It is a complex colloidal silicate of aluminum and magnesium.[1]
Functionally, it is a versatile excipient used as a suspending and stabilizing agent, a tablet and
capsule disintegrant and binder, and a viscosity-increasing agent in a variety of dosage forms,
including oral suspensions, topical creams and lotions, and solid dosage forms.[1][2] Its ability
to form a stable, three-dimensional colloidal structure in agqueous systems, often referred to as
a "house of cards" structure, is key to its functionality, particularly in preventing the settling of
active pharmaceutical ingredients (APIs) in liquid formulations.[3]

Nomenclature and CAS Numbers
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The nomenclature for aluminum magnesium silicate can vary, with terms such as
"Magnesium Aluminum Silicate,” "Aluminum Magnesium Silicate,” and "Magnesium
Aluminometasilicate" being used. These names generally refer to the same class of materials,
with distinctions arising from their specific chemical composition and manufacturing process
(natural vs. synthetic). The Chemical Abstracts Service (CAS) has assigned several numbers to
these substances, which can be specific to different grades or compositions.

Grades of Aluminum Magnesium Silicate

The United States Pharmacopeia-National Formulary (USP-NF) and other pharmacopeias
define several grades of Magnesium Aluminum Silicate and a synthetic version, Magnesium
Aluminometasilicate. The primary distinctions between these grades are their viscosity and the
ratio of aluminum to magnesium content.[4][5]

Magnesium Aluminum Silicate (Natural)

According to the USP-NF, Magnesium Aluminum Silicate is a blend of colloidal montmorillonite
and saponite that has been processed to remove grit and non-swellable ore components.[4] It
Is categorized into four main types: IA, IB, IC, and IlA.

Magnesium Aluminometasilicate (Synthetic)

Magnesium Aluminometasilicate is a synthetic material with a defined composition of aluminum
oxide, magnesium oxide, and silicon dioxide.[5] The USP-NF defines two types, I-A and I-B,
which differ in their pH requirements.[5]

Data Presentation: Physicochemical Properties

The following tables summarize the key quantitative data for the different grades of aluminum
magnesium silicate as specified in the USP-NF.

Table 1: CAS Numbers and Nomenclature for Different Grades of Aluminum Magnesium
Silicate
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GradelType Common Nomenclature Associated CAS Numbers
Magnesium Aluminum Silicate, 1327-43-1, 12511-31-8,
Veegum® R
Type IA 71205-22-6
Magnesium Aluminum Silicate,
- 1327-43-1, 12511-31-8
Type IB
Magnesium Aluminum Silicate,
Veegum® HV 1327-43-1, 12511-31-8
Type IC
Magnesium Aluminum Silicate,
Veegum® K 1327-43-1, 12511-31-8
Type IIA
Magnesium .
) - Neusilin® 12511-31-8
Aluminometasilicate, Type I-A
Magnesium -
Neusilin® 12511-31-8

Aluminometasilicate, Type I-B

Table 2: USP-NF Specifications

for Magnesium Aluminum Silicate Grades

Parameter Type IA Type IB Type IC Type lIA
Viscosity (cps) 225 - 600 150 - 450 800 - 2200 100 - 300
Aluminum
Content /

] 05-1.2 05-1.2 05-1.2 14-28
Magnesium
Content Ratio
pH (5%

) 9.0-10.0 9.0-10.0 9.0-10.0 9.0-10.0
suspension)
Loss on Drying <8.0% <8.0% <8.0% <8.0%
Acid Demand Not more than Not more than Not more than Not more than
(mLof 0.1 N 4.0 pH at 840 4.0 pH at 840 4.0 pH at 840 4.0 pH at 840
HCI) seconds seconds seconds seconds

Table 3: USP-NF Specifications for Magnesium Aluminometasilicate Grades
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Parameter Type I-A Type I-B
Aluminum Oxide (Al203)

29.1% - 35.5% 29.1% - 35.5%
Content
Magnesium Oxide (MgO)

11.4% - 14.0% 11.4% - 14.0%
Content
Silicon Dioxide (SiO2) Content 29.2% - 35.6% 29.2% - 35.6%
pH (in suspension) 6.5-8.5 8.5-10.5
Loss on Drying <20.0% <20.0%

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize and
qualify aluminum magnesium silicate for pharmaceutical use.

Viscosity Determination

Objective: To measure the viscosity of a dispersion of magnesium aluminum silicate, which is a
critical parameter for its function as a suspending and thickening agent.

Methodology (based on USP-NF):[4]

o Preparation of the Dispersion:

[e]

Accurately weigh a quantity of the magnesium aluminum silicate sample equivalent to 25.0
g on a dried basis.

o In a 1-liter blender jar, add a sufficient amount of purified water, maintained at 25 + 2 °C, to
produce a final mixture weighing 500 g.

o While the blender is running at high speed (14,000 to 15,000 rpm), add the magnesium
aluminum silicate powder over a few seconds.

o Blend for exactly 3 minutes. Note that the temperature of the dispersion will rise due to the
high shear.
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o Transfer the dispersion to a 600-mL beaker and allow it to stand for 5 minutes.

o Adjust the temperature of the dispersion to 33 £ 3 °C, if necessary.

e Measurement:

o Use a suitable rotational viscometer equipped with the appropriate spindle as specified in
the USP-NF monograph for the specific grade being tested.

o Operate the viscometer at 60 rpm for exactly 6 minutes.

o Record the scale reading and calculate the viscosity in centipoises (cps).

Acid Demand Test

Objective: To determine the acid-consuming capacity of magnesium aluminum silicate, which is
relevant for its use in oral formulations and its potential interaction with acidic APIs.

Methodology (based on USP-NF):[4]
o Preparation of the Dispersion:

o Weigh a quantity of the magnesium aluminum silicate sample equivalent to 5.00 g on a
dried basis.

o Disperse the sample in 500 mL of purified water using a suitable blender.
« Titration:

o With constant mixing, add 3.0-mL portions of 0.100 N hydrochloric acid at the following
time points: 5, 65, 125, 185, 245, 305, 365, 425, 485, 545, 605, 665, and 725 seconds.

o Add a final 1.0-mL portion of 0.100 N hydrochloric acid at 785 seconds.
e pH Measurement:

o Determine the pH of the dispersion potentiometrically at 840 seconds. The pH should not
be more than 4.0.
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Identification by X-ray Diffraction (XRD)

Objective: To confirm the identity of magnesium aluminum silicate by analyzing its
characteristic crystalline structure.

Methodology (based on USP-NF):[4]
o Sample Preparation (Oriented Film):

o Prepare a 2% dispersion of magnesium aluminum silicate in water by adding 2 g of the
sample to 100 mL of water with intense agitation.

o Allow the dispersion to stand for 12 hours to ensure complete hydration.

o Place 2 mL of the dispersion on a glass slide and allow it to air-dry at room temperature to
form an oriented film.

o Place the slide in a vacuum desiccator over a free surface of ethylene glycol and evacuate
the desiccator.

o Allow it to stand for 12 hours.
o XRD Analysis:
o Record the X-ray diffraction pattern of the oriented film.

o The largest peak should correspond to a d-spacing value between 15.0 and 17.2
angstroms.

e Sample Preparation (Random Powder):

o Prepare a random powder specimen of the magnesium aluminum silicate.
o XRD Analysis:

o Record the X-ray diffraction pattern of the random powder.

o Peaks should be found in the region between 1.492 and 1.504 angstroms and between
1.510 and 1.540 angstroms.
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Case Study: Application in a Pharmaceutical
Formulation

A study by Formulation and Evaluation of Immediate-Release Oral Tablets Containing
Magnesium Aluminum Silicate-Loaded Simvastatin demonstrated the effective use of
magnesium aluminum silicate (MAS) to enhance the dissolution of a poorly soluble drug,
simvastatin.[6]

o Objective: To improve the solubility and dissolution rate of simvastatin by adsorbing it onto
MAS.

» Methodology: Simvastatin was loaded onto MAS using a solvent evaporation technique in
the presence of a hydrophilic polymer (Soluplus®). The resulting MAS-loaded simvastatin
was then formulated into immediate-release tablets.

e Results: The tablet formulation containing MAS-loaded simvastatin exhibited a significantly
shorter disintegration time (0.61 minutes) and a much-improved drug release profile, with
over 80% of the drug released within 30 minutes in a phosphate buffer at pH 7.0.[6]

o Conclusion: This study highlights the utility of magnesium aluminum silicate as an effective
carrier for enhancing the dissolution of poorly water-soluble drugs, thereby potentially
improving their bioavailability.[6]

Visualizations

The following diagrams illustrate key processes and concepts related to aluminum
magnesium silicate.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://ajms.iq/index.php/ALRAFIDAIN/article/view/745?articlesBySimilarityPage=4
https://ajms.iq/index.php/ALRAFIDAIN/article/view/745?articlesBySimilarityPage=4
https://ajms.iq/index.php/ALRAFIDAIN/article/view/745?articlesBySimilarityPage=4
https://www.benchchem.com/product/b12393108?utm_src=pdf-body
https://www.benchchem.com/product/b12393108?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

4 N

Manufacturing Process

Smectite Clay Ore

Water Slurry Formation

Grit Removal & Separation

Drum Drying

Micro-atomization

Magnesium Aluminum Silicate Powder

g J

IQC Analysis
4 . R
Quality Control Testing
A4
Raw Material & Final Product Sampling
Acid Demand Test pH Determination XRD Identification Al/Mg Content Assay
Batch Release
-

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/12

Tech Support


https://www.benchchem.com/product/b12393108?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Caption: Manufacturing and Quality Control Workflow for Pharmaceutical Grade Aluminum

Magnesium Silicate.

In Aqueous Dispersion

Magnesium Aluminum Silicate Platelets

Negative Face Charge

Positive Edge Charge

Edge-to-Face

Interaction

Formation of 3D Structure

Platelet 1

Platelet 2

Edge-to-Face Interactiol

Platelet 3

Edge-to-Face Int

praction

Platelet 4

Edge-to-Face Interaction

Resulting Suspension

Stable Suspension

(API particles are entrapped
and prevented from settling)

Click to download full resolution via product page

Caption: Mechanism of Action as a Suspending Agent - The "House of Cards" Structure.
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Caption: Logical Flow for Selecting the Appropriate Grade of Aluminum Magnesium Silicate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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